Ethyl 5-amino-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-amino-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C16H15N3O3S/c1-3-22-16(21)13-11-8-23-14(17)12(11)15(20)19(18-13)10-6-4-9(2)5-7-10/h4-8H,3,17H2,1-2H3
• InChI Key: NLXRCLZMANQSNK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)N)C3=CC=C(C=C3)C
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

Ethyl 5-amino-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate, also known as EATPC, is a heterocyclic compound that has been extensively studied for its potential applications in various fields of science. This compound is a derivative of thieno[3,4-d]pyridazine, which is a class of compounds that have been shown to exhibit a wide range of biological activities. EATPC has been found to possess several interesting properties, including anti-inflammatory, antioxidant, and anticancer activities.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

Research has explored the synthesis of related compounds for their potential antimicrobial and anti-inflammatory effects. For example, the synthesis of 3-Amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one and its Schiff Bases has shown promising biological activity, including antibacterial and antifungal effects, as well as anti-inflammatory properties in certain compounds (Narayana et al., 2006). This suggests the potential for developing antimicrobial and anti-inflammatory agents from similar structural frameworks.

Herbicidal Activities

Another area of application is in agriculture, where derivatives of similar compounds have been synthesized and evaluated for herbicidal activities. Specifically, novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives exhibited significant herbicidal activities, demonstrating the potential of these compounds in developing new herbicides (Xu et al., 2008).

Anticancer Research

In the realm of anticancer research, derivatives have been explored for their potential in treating cancer. For instance, discovery efforts have led to compounds based on Ethyl 2-Amino-4,5,6,7-Tetrahydrobenzo[b]Thiophene-3-Carboxylate showing promise as apoptosis-inducing agents for breast cancer, highlighting the significance of such compounds in developing new anticancer therapies (Gad et al., 2020).

Antimicrobial Activity of Novel Derivatives

Further studies have synthesized and assessed the antimicrobial activity of new pyrimidine derivatives, indicating the broad-spectrum potential of these compounds in combating microbial resistance (Farag et al., 2008).